Cas no 156620-46-1 (amythiamicin D)

• Product Name: amythiamicin D
• CAS No: 156620-46-1
• MF: C₄₃H₄₂N₁₂O₇S₆
• MW: 1031.25977945328
• CID: 904295
• PubChem ID: 198793
• Update Time: 2025-04-19

amythiamicin D Chemical and Physical Properties

Names and Identifiers

• amythiamicin D
• 4-Thiazolecarboxylic acid, 2-(10,11,17,18,23,24,25,26,27,28-decahydro-14-methyl-11-(2-(methylamino)-2-oxoethyl)-18,28-bis(1-methylethyl)-9,16,23,26-tetraoxo-9H,16H-8,5:15,12:22,19:32,29:36,33-pentanitrilo-5H,29H,33H-pyrido(3,2-a1)(1,11,18,25,31,4,7,14,21)pentathiatetraazacyclotetratriacontin-2-yl)-, methyl ester
• methyl 2-{21-methyl-18-[2-(methylamino)-2-oxoethyl]-16,23,30,33-tetraoxo-25,35-di(propan-2-yl)-3,13,20,27,37-
• methyl 2-[21-methyl-18-[2-(methylamino)-2-oxoethyl]-16,23,30,33-tetraoxo-25,35-di(propan-2-yl)-3,13,20,27,37-pentathia-7,17,24,31,34,39,40,41,42,43-decazaheptacyclo[34.2.1.12,5.112,15.119,22.126,29.06,11]tritetraconta-1(38),2(43),4,6(11),7,9,12(42),14,19(41),21,26(40),28,36(39)-tridecaen-8-yl]-1,3-thiazole-4-carboxylate
• CHEBI:214516
• 156620-46-1

• Inchi： 1S/C43H42N12O7S6/c1-17(2)30-41-51-26(15-67-41)39-48-23(12-64-39)33-20(8-9-21(46-33)38-52-27(16-65-38)43(61)62-7)37-49-25(14-63-37)35(59)47-22(10-28(56)44-6)40-55-32(19(5)68-40)36(60)54-31(18(3)4)42-50-24(13-66-42)34(58)45-11-29(57)53-30/h8-9,12-18,22,30-31H,10-11H2,1-7H3,(H,44,56)(H,45,58)(H,47,59)(H,53,57)(H,54,60)
• InChI Key： CEKXFMGPQFBJOI-UHFFFAOYSA-N
• SMILES： S1C=C2C(NCC(NC(C3=NC(C4=NC(=CS4)C4C(=CC=C(C5=NC(C(=O)OC)=CS5)N=4)C4=NC(=CS4)C(NC(CC(NC)=O)C4=NC(=C(C)S4)C(NC(C1=N2)C(C)C)=O)=O)=CS3)C(C)C)=O)=O

Computed Properties

• Exact Mass: 1030.162366
• Monoisotopic Mass: 1030.162366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 68
• Rotatable Bond Count: 7
• Complexity: 1850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 432
• XLogP3: 5.2

Experimental Properties

• Density: 1.378
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.617

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams